Cas no 57963-90-3 (2,6,10-Trimethylundecanenitrile)
57963-90-3 structure
Product Name:2,6,10-Trimethylundecanenitrile
CAS No:57963-90-3
MF:C14H27N
MW:209.370884180069
CID:1607901
PubChem ID:71438649
Update Time:2025-04-21
2,6,10-Trimethylundecanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,6,10-Trimethylundecanenitrile
- DB-302488
- 57963-90-3
-
- Inchi: 1S/C14H27N/c1-12(2)7-5-8-13(3)9-6-10-14(4)11-15/h12-14H,5-10H2,1-4H3
- InChI Key: PWCNRALBCUNRJE-UHFFFAOYSA-N
- SMILES: N#CC(C)CCCC(C)CCCC(C)C
Computed Properties
- Exact Mass: 209.214349865g/mol
- Monoisotopic Mass: 209.214349865g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 8
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 23.8Ų
2,6,10-Trimethylundecanenitrile Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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